Cas no 955403-60-8 (Benzenepropanal, 2-Methyl-5-(trifluoroMethyl)-)

• Product Name: Benzenepropanal, 2-Methyl-5-(trifluoroMethyl)-
• CAS No: 955403-60-8
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• CID: 832803
• PubChem ID: 57659602
• Update Time: 2025-04-19

Benzenepropanal, 2-Methyl-5-(trifluoroMethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 2-Methyl-5-(trifluoroMethyl)-
• 3-[2-Methyl-5-(trifluoromethyl)phenyl]propanal
• WDBGVZFQAVNIDZ-UHFFFAOYSA-N
• 3-(2-methyl-5-(trifluoromethyl)phenyl)propanal
• SCHEMBL8226773
• Benzenepropanal,2-methyl-5-(trifluoromethyl)-
• starbld0047829
• 955403-60-8

• Inchi： 1S/C11H11F3O/c1-8-4-5-10(11(12,13)14)7-9(8)3-2-6-15/h4-7H,2-3H2,1H3
• InChI Key： WDBGVZFQAVNIDZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=C(C=1)CCC=O)(F)F

Computed Properties

• Exact Mass: 216.07619946g/mol
• Monoisotopic Mass: 216.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų